Cas no 1203111-98-1 (5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide
• CAS No: 1203111-98-1
• MF: C₁₆H₂₁NO₃S₃
• MW: 371.537840604782
• CID: 6510315
• Update Time: 2025-10-31

5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide
• 5-ethyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, 5-ethyl-N-[[tetrahydro-4-(2-thienyl)-2H-pyran-4-yl]methyl]-

• Inchi： 1S/C16H21NO3S3/c1-2-13-5-6-15(22-13)23(18,19)17-12-16(7-9-20-10-8-16)14-4-3-11-21-14/h3-6,11,17H,2,7-10,12H2,1H3
• InChI Key： BAPMWVRGAIYORZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CCOCC2)(=O)=O)SC(CC)=CC=1

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 529.5±60.0 °C(Predicted)
• pka: 11.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide

Comprehensive Overview of 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 1203111-98-1)

The compound 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 1203111-98-1) is a sulfonamide derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a thiophene ring and an oxane moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. The presence of both thiophene and sulfonamide groups suggests potential applications in drug development, particularly in targeting enzymes or receptors where these functional groups play a critical role.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide is no exception, with studies highlighting its potential as a scaffold for designing inhibitors for various biological targets. The thiophene ring, a common motif in FDA-approved drugs, contributes to the compound's ability to interact with biological systems, while the oxane moiety enhances its stability and bioavailability.

The synthesis of 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide involves multi-step organic reactions, including the formation of the thiophene-sulfonamide bond and the introduction of the oxane ring. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for further studies. Its CAS No. 1203111-98-1 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among scientists.

One of the most discussed topics in the context of sulfonamide derivatives is their role in addressing antibiotic resistance. While 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide is not an antibiotic itself, its structural features align with the search for new antimicrobial agents. The thiophene ring, for instance, has been linked to antibacterial and antifungal activities in other compounds, sparking interest in its potential applications.

Beyond pharmaceuticals, 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide has garnered attention in material science. The thiophene and sulfonamide groups are known to contribute to the electronic properties of polymers, making this compound a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) or conductive polymers. Researchers are exploring its use in creating advanced materials with tailored properties for next-generation technologies.

Environmental and safety considerations are also critical when working with 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide. While it is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. The compound's stability under various conditions is an area of active research, particularly for industrial-scale applications.

In summary, 5-ethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 1203111-98-1) represents a promising compound with diverse applications in drug discovery and material science. Its unique structure, combining thiophene, oxane, and sulfonamide functionalities, offers a rich platform for innovation. As research progresses, this compound may unlock new possibilities in addressing global challenges, from healthcare to sustainable technology.